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Compound of Interest

1-Benzyl-1H-pyrazole-4-boronic
Compound Name: d
aci

Cat. No.: B1274821

An In-depth Technical Guide to 1-Benzyl-1H-pyrazole-4-boronic acid

This guide provides a comprehensive overview of the chemical properties, synthesis, and
applications of 1-Benzyl-1H-pyrazole-4-boronic acid, tailored for researchers, scientists, and
professionals in drug development.

Core Chemical Properties

1-Benzyl-1H-pyrazole-4-boronic acid is a versatile reagent in organic synthesis, belonging to
the family of boronic acids and their derivatives.[1] It serves as a key building block for
introducing the 1-benzyl-1H-pyrazol-4-yl moiety into various molecular scaffolds.

Table 1: Physicochemical and Identification Data
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Property Value Citations
Molecular Formula C10H11BN202 [1][2][3]
Molecular Weight 202.02 g/mol [11[2][3]
Appearance Powder or crystals [2]

Melting Point 76-81 °C [2]

CAS Number 852362-22-2 [1][21[3]
IUPAC Name ;:Zenzylpyrazol-4-yl)boronic 3]

InChi Key JXNAIAOHYPDQQC- e

UHFFFAOYSA-N

Canonical SMILES OB(O)clcnn(Cc2cccec2)cl [2]

| Purity | 295% |[2] |

A common and often more stable derivative used in synthesis is the pinacol ester, 1-Benzyl-4-
(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole.

Table 2: Properties of 1-Benzyl-1H-pyrazole-4-boronic acid pinacol ester

Property Value Citations
Molecular Formula C16H21BN202 [4]
Molecular Weight 284.16 g/mol [4]
Appearance Solid [4]
Melting Point 86-90 °C [4]

| CAS Number | 761446-45-1 |[4] |

Safety, Handling, and Storage
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Proper handling and storage are crucial for maintaining the integrity and reactivity of the
compound.

Table 3: Safety and Hazard Information

Hazard Statement Description Citations
H302 Harmful if swallowed [3]
H315 Causes skin irritation [3]
H319 Causes serious eye irritation [3]

| H335 | May cause respiratory irritation |[3] |

e Handling: Use in a well-ventilated area and avoid dust formation.[5][6] Wear appropriate
personal protective equipment (PPE), including gloves and eye protection.[4][5] Avoid
contact with skin and eyes.[5]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] The
recommended storage temperature is 2-8°C.[2]

» Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing
media.[5]

Experimental Protocols
Synthesis of Pyrazole-4-boronic Acid Pinacol Ester

The synthesis of pyrazole-4-boronic acid derivatives often involves a palladium-catalyzed
borylation of a corresponding halopyrazole. The following is a general method adapted from
literature procedures for related compounds.[7]

Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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